Cas no 60416-26-4 (2H-1-Benzopyran, 3,4,6,7,8,8a-hexahydro-)

• Product Name: 2H-1-Benzopyran, 3,4,6,7,8,8a-hexahydro-
• CAS No: 60416-26-4
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 497812
• PubChem ID: 66577467
• Update Time: 2025-04-19

2H-1-Benzopyran, 3,4,6,7,8,8a-hexahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran, 3,4,6,7,8,8a-hexahydro-
• 3,4,6,7,8,8a-hexahydro-2H-chromene

• Inchi： 1S/C9H14O/c1-2-6-9-8(4-1)5-3-7-10-9/h4,9H,1-3,5-7H2
• InChI Key： VOFYLORKFXLTER-UHFFFAOYSA-N
• SMILES： O1CCCC2=CCCCC12

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans